Cas no 89028-85-3 (1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)-)
89028-85-3 structure
Product Name:1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)-
CAS No:89028-85-3
MF:C13H12N4S
MW:256.326180458069
CID:615313
PubChem ID:71321590
Update Time:2025-04-19
1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)-
- 4-(1H-benzimidazol-2-ylsulfanyl)benzene-1,2-diamine
- DTXSID10751394
- 89028-85-3
- 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzene-1,2-diamine
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- Inchi: 1S/C13H12N4S/c14-9-6-5-8(7-10(9)15)18-13-16-11-3-1-2-4-12(11)17-13/h1-7H,14-15H2,(H,16,17)
- InChI Key: UKIJAHGRZSJCKV-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(C(=C1)N)N)C1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 256.07826757g/mol
- Monoisotopic Mass: 256.07826757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 106Ų
1,2-Benzenediamine, 4-(1H-benzimidazol-2-ylthio)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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